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Compound of Interest

Compound Name: Cinnamyl butyrate

Cat. No.: B3429930

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This document provides immediate
and essential safety and logistical information for the handling of Cinnamyl butyrate, outlining
necessary personal protective equipment (PPE), procedural guidance for use and disposal,
and emergency protocols.

Physicochemical and Hazard Information

Cinnamyl butyrate is a colorless to pale yellow liquid with a fruity, balsamic odor.[1] While it is
utilized as a fragrance and flavor ingredient, it is crucial to handle it with appropriate safety
measures to prevent irritation and exposure.[1][2] Although not classified as hazardous under
GHS in many reports, it can cause mild skin irritation.[2][3]
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Property

Value

Molecular Formula

C13H1602[4]

Molecular Weight 204.26 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Odor Balsamic, fruity, honey-like[1]

Flash Point 113 °C (235.4 °F) - closed cup

Boiling Point 300 °C

Density 1.013 g/mL at 25 °C

Solubility Insoluble in water; soluble in alcohol and

organic solvents[1][5]

Exposure Limits (OSHA PEL, NIOSH REL,
ACGIH TLV)

No data available[3]

Personal Protective Equipment (PPE)

To ensure the safety of personnel, the following personal protective equipment is mandatory

when handling Cinnamyl butyrate:

o Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are essential.[3] In situations where splashing is a risk, a face shield may be

appropriate.[3]

¢ Skin Protection:

o Gloves: Wear chemically resistant gloves.[3] The specific glove material should be

selected based on an evaluation of the workplace hazards, duration of use, and the

glove's chemical resistance and physical properties.[3]

o Protective Clothing: A laboratory coat and close-toed footwear are the minimum

requirements.[3] Protective clothing should be selected based on the potential hazards,

the physical environment, and the duration of exposure.[3]
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o Respiratory Protection: While respirators are not a substitute for proper engineering controls
like adequate ventilation, a respirator may be necessary in certain situations.[3] If required,
use a NIOSH-approved respirator.

Standard Operating and Disposal Procedures

Handling:

Always work in a well-ventilated area, such as under a chemical fume hood.[1]

Avoid all contact with skin, eyes, and personal clothing.[3]

Refrain from breathing in fumes or vapors.[3]

Wash hands thoroughly after handling the substance.[3]

Keep the container tightly closed when not in use.[3]

Do not eat, drink, or smoke in areas where Cinnamyl butyrate is handled.[3]
Storage:

o Store in a cool, dry, and well-ventilated area.[1]

o Keep containers tightly closed to prevent leakage.[1]

» Protect from heat and light.[1]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[3][6]

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[3]

e Do not allow the product to enter drains, waterways, or soil.[3]

e Uncleaned containers should be handled in the same manner as the product itself and
should not be reused.[3][6]
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Emergency Protocols

Accidental Release or Spill: In the event of a spill, follow these procedural steps to ensure a
safe and effective cleanup:

o Ensure Adequate Ventilation and Remove Ignition Sources: Immediately ensure the area is
well-ventilated and remove all sources of ignition.[3]

o Wear Appropriate PPE: Don personal protective equipment, including gloves, goggles, and a
lab coat, before addressing the spill.[3]

o Contain the Spill: Prevent further leakage or spillage if it is safe to do so0.[3]

e Absorb the Spill: Use an inert absorbent material, such as sand, earth, or vermiculite, to
absorb the spilled Cinnamyl butyrate.[1][3]

o Collect and Dispose: Place the absorbed material into a suitable, labeled container for
disposal.[1][3] Consult local regulations for proper disposal methods.[3]

First Aid Measures: Immediate first aid is crucial in the event of exposure:

 Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration.[3] Seek medical attention.[3]

« Skin Contact: Immediately flush the skin with running water for at least 15 minutes while
removing any contaminated clothing and shoes.[3] Seek medical attention if irritation
persists.[1]

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids open.[3] Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention.[3]

Visual Workflow Guides

To further clarify procedural steps, the following diagrams illustrate the logical workflows for
handling a chemical spill and for the standard operation of using Cinnamyl butyrate in a
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Cinnamyl Butyrate Spill Detected

Assess Situation
(Size & Risk)

Large or
azardous spill

Evacuate Area

Small, manageable spill
(If Necessary) 2 :

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Ventilation
Remove Ignition Sources

Contain Spill
(Use Absorbent Material)

Clean Up Spill

Dispose of Waste
(Follow Regulations)

Decontaminate Area
& Equipment

Report Incident
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Standard Operating Procedure: Cinnamyl Butyrate

Preparation:
- Review SDS
- Assemble Materials

Don Required PPE:
- Goggles, Gloves, Lab Coat

Handling:
- Work in Fume Hood
- Avoid Contact & Inhalation

Experimental Use For Next Use

During & After Use End of Proceglure After Use

Storage:
Doff PPE - Tightly Closed Container
- Cool, Dry, Ventilated Area

Waste Collection:
- Segregate Waste

Final Disposal:
- Follow Institutional & Wash Hands Thoroughly
Local Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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